Cas no 481-18-5 (α-Spinasterol)

• Product Name: α-Spinasterol
• CAS No: 481-18-5
• Molecular Formula: C₂₉H₄₈O
• Molecular Weight: 412.6908
• MDL: MFCD00200554
• CID: 329576
• PubChem ID: 5315190

α-Spinasterol Properties

Names and Identifiers

• 5-alpha-Stigmasta-7,22-dien-3-beta-ol, (E)-
• α-Spinasterol
• (3S,5S,9R,10S,13R,14R,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• SPINASTEROL, A-(RG)
• Alpha-Spinasterol
• Bessisterol
• Chondrillasterol
• Hitodesterol
• spinasta-7,22-dien-3-ol
• Spinasterol
• [ "" ]
• a-Spinasterol
• alpha-Spinasterin
• 0LG993QX1A
• Condrillasterol
• (3beta,5alpha,22E)-Stigmasta-7,22-dien-3-ol
• (3?,5?,22E)-Stigmasta-7.22-dien-3-ol
• .ALPHA.-SPINASTERIN
• 24R-ethyl-5alpha-cholesta-7,22E-dien-3beta-ol
• .DELTA.7,22-STIGMASTAN-3.BETA.-OL
• STIGMASTA-7,22-DIEN-3-OL, (3-.BETA.,5-.ALPHA.,22E)-
• 5-alpha-stigmasta-7,22-diene-3beta-ol
• Stigmasta-7,22E-dien-3beta-ol
• CHEMBL487783
• 5alpha-Stigmasta-7,22-dien-3beta-ol
• AKOS024458312
• .alpha.-Spinasterol
• Spinosterol
• LMST01040126
• 1ST13004
• HY-N6962
• 5-.ALPHA.-STIGMASTA-7,22-DIEN-3-.BETA.-OL, (E)-
• CS-0028716
• 7,22,5alpha-Cholestadien-24beta-ethyl-3beta-ol
• ?-Spinasterol
• SCHEMBL232490
• Stigmasta-7,22-dien-3-ol, (3b,5a,22E)-
• BDBM50275507
• 17-[(E)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3-beta,5-alpha,22E)-Stigmasta-7,22-dien-3-ol
• 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2-(1H-tetazol-5-yl)[1,1-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylicacid(5-Methyl-2-oxo-1,3-dioxol-4-yl)methylester
• (3S,5S,9R,10S,13R,14R,17R)-17-((2R,5S,E)-5-ethyl-6-methylhept-3-en-2-yl)-10,13-dimethyl-2,3,4,5,6,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• C08840
• Q15269695
• DTXSID801044364
• delta7,22-STIGMASTAN-3beta-OL
• 5.ALPHA.-STIGMASTA-7,22-DIEN-3.BETA.-OL
• Stigmasta-7,22-dien-3-ol, (3-beta,5-alpha,22E)-
• UNII-0LG993QX1A
• F20840
• CHEBI:10333
• 481-18-5
• .ALPHA.-SPINASTEROL [MI]
• MS-27135
• (3-.BETA.,5-.ALPHA.,22E)-STIGMASTA-7,22-DIEN-3-OL
• .alpha-Spinasterin
• (24r)-24-ethyl-5alpha-cholesta-7,22-dien-3beta-ol
• (E)-5-alpha-Stigmasta-7,22-dien-3-beta-ol
• (-)-Spinasterol
• 14-[(3E)-5-ethyl-6-methylhept-3-en-2-yl]-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-9-en-5-ol
• CHEBI:173035
• LMST01040248
• 5?-Stigmasta 7,22-dien 3?-ol
• 481-17-4
• ConMedNP.2714
• ConMedNP.2715
• Dataset-S1.16
• �-spinasterol
• DA-70728

• MDL： MFCD00200554
• InChIKey： JZVFJDZBLUFKCA-FXIAWGAOSA-N
• Inchi： 1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,11,19-23,25-27,30H,7,10,12-18H2,1-6H3/b9-8+/t20-,21-,22+,23+,25-,26+,27+,28+,29-/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1([H])[H])C([H])([H])C([H])=C1[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@@]([H])(/C(/[H])=C(\[H])/[C@@]([H])(C([H])([H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 412.370516g/mol
• Surface Charge: 0
• XLogP3: 8.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 412.370516g/mol
• Monoisotopic Mass: 412.370516g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 30
• Complexity: 674
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 412.7

Experimental Properties

• LogP: 7.80080
• PSA: 20.23000
• Refractive Index: 1.53
• Boiling Point: 500°C at 760 mmHg
• Melting Point: 168-169°
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 219.1ºC
• Color/Form: Powder
• Specific Rotation: D25 -3.6° (c = 2.8 in chloroform)
• Density: 0.98g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives